Cas no 185945-88-4 (3-Fluoro-4-(methylsulfonyl)benzoic acid)

• Product Name: 3-Fluoro-4-(methylsulfonyl)benzoic acid
• CAS No: 185945-88-4
• MF: C₈H₇FO₄S
• MW: 218.202184915543
• MDL: MFCD09743730
• CID: 850672
• PubChem ID: 26598073
• Update Time: 2025-06-08

3-Fluoro-4-(methylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(methylsulfonyl)benzoic acid
• 4-Carboxy-3-fluorophenyl methyl sulphone
• 3-FLUORO-4-(METHYLSULPHONYL)BENZOIC ACID
• 3-Fluoro-4-methylsulfonylbenzoic acid
• Benzoic acid, 3-fluoro-4-(methylsulfonyl)-
• 3-fluoro-4-methanesulfonylbenzoic acid
• PC7551
• QJHFDGZWRWQZCR-UHFFFAOYSA-N
• 6237AD
• 3-fluoro-4-methylsulfonyl-benzoic acid
• TRA0044796
• SY006933
• 3-Fluoro-4-(methanesulfonyl)benzoic acid
• AB00
• 185945-88-4
• PS-6814
• DB-065549
• MFCD09743730
• CS-0150152
• 3-Fluoro-4-(methylsulfonyl)benzoicAcid
• SCHEMBL4597784
• AKOS015852947
• DTXSID70650213

• MDL： MFCD09743730
• Inchi： 1S/C8H7FO4S/c1-14(12,13)7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3,(H,10,11)
• InChI Key： QJHFDGZWRWQZCR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)O)=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 218.00500
• Monoisotopic Mass: 218.00490804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 0.8

Experimental Properties

• Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 429.2℃ at 760 mmHg
• Flash Point: 213.39℃
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 79.82000
• LogP: 2.00820

3-Fluoro-4-(methylsulfonyl)benzoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT